Cas no 2138190-36-8 (1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-en-1-one)

• Product Name: 1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-en-1-one
• CAS No: 2138190-36-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6421722
• PubChem ID: 165468367
• Update Time: 2025-10-24

1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-803709
• 2138190-36-8
• 1-{3-azabicyclo[4.2.1]nonan-3-yl}prop-2-en-1-one
• 1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-en-1-one

• Inchi： 1S/C11H17NO/c1-2-11(13)12-6-5-9-3-4-10(7-9)8-12/h2,9-10H,1,3-8H2
• InChI Key： SRYRFZQQGIAWRQ-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCC2CCC(C1)C2

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-en-1-one

1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-en-1-one: A Comprehensive Overview

The compound 1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-en-1-one, with the CAS number 2138190-36-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines a bicyclo[4.2.1]nonane framework with a ketone group, making it a valuable subject for both synthetic and medicinal chemistry research.

The structural features of this compound are particularly intriguing. The bicyclo[4.2.1]nonane system is a type of norbornane derivative, which is known for its rigid and stable framework. The presence of the azabicyclo group introduces nitrogen into the structure, which can significantly influence the compound's electronic properties and reactivity. This makes it an attractive candidate for exploring various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its rigid structure and functional groups make it a promising scaffold for developing bioactive molecules. Researchers have been exploring its ability to interact with various biological targets, such as enzymes and receptors, which could lead to novel therapeutic agents.

In terms of synthesis, the preparation of 1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-en-1-one involves a series of well-defined steps that leverage modern organic chemistry techniques. The synthesis typically begins with the construction of the bicyclic framework, followed by functionalization to introduce the ketone group. These methods are optimized to ensure high yields and purity, making them suitable for large-scale production if needed.

The pharmacological properties of this compound are another area of active investigation. Preclinical studies have demonstrated its potential as a modulator of certain cellular pathways, which could be relevant in treating various diseases, including cancer and inflammatory conditions. Its ability to penetrate cellular membranes and interact with intracellular targets makes it a compelling candidate for further exploration in therapeutic development.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its molecular structure and provide insights into its stability under different conditions, which is crucial for its storage and handling.

In conclusion, 1-{3-Azabicyclo[4.2.1]nonan-3-yl}prop-2-en-1-one represents a significant advancement in organic chemistry with promising applications in drug discovery and development. As research continues to uncover its full potential, this compound stands at the forefront of innovative chemical science.